Cas no 15263-52-2 (Cartap hydrochloride)

• Product Name: Cartap hydrochloride
• CAS No: 15263-52-2
• MF: C₇H₁₆ClN₃O₂S₂
• MW: 273.803837776184
• CID: 50067
• PubChem ID: 329757043
• Update Time: 2025-11-01

Cartap hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cartap hydrochloride
• S,S'-(2-dimethylaminotrimethylene)bis(thiocarbamate) hydrochloride
• S,S'-[2-(dimethylamino)-1,3-propanediyl] dicarbamothioate hydrochloride
• Padan
• CGP55845
• Cadan
• Cardan
• Carta
• Cartapp
• kartap
• ntd2
• patap
• S,S’-(2-dimethylaminotrimethylene) bis(thiocarbamate) hydrochloride
• S,S’-[2-(dimethylamino)-1,3-propanediyl] dicarbamothioate hydrochloride (1:1)
• vegetox
• padan4g
• Propane, 1,3-bis(carbamoylthio)-2-(N,N-dimethylamino)-, monohydrochloride
• 2-(Dimethylamino)-1,3-propanedithiol dicarbamate hydrochloride
• 1,3-Propanedithiol, 2-(dimethylamino)-, dicarbamate (ester), monohydrochloride
• Cartap hydrochloride, PESTANAL(R), analytical standard
• cartap (hydrochloride)
• S,S'-(2-(Dimethylamino)-1,3-propanediyl)dicarbamothioate hydrochloride
• HY-W040028
• 22042-59-7
• DTXSID9058315
• IWO0R06728
• MSHXTAQSSIEBQS-UHFFFAOYSA-N
• CHEMBL2270409
• S,S'-(2-(Dimethylamino)trimethylene)bis(thiocarbamate) monohydrochloride
• S,S'-2-(dimethylamino)propane-1,3-diyl dicarbamothioate hydrochloride
• 15263-52-2
• S-[3-carbamoylsulfanyl-2-(dimethylamino)propyl] carbamothioate hydrochloride
• Padan 4 G
• Neristoxin dicarbamate manohydrochloride
• CARTAP HYDROCHLORIDE [HSDB]
• EINECS 239-309-2
• Carbamothioic acid, S,S'-(2-(dimethylamino)-1,3-propanediyl) ester, monohydrochloride
• AMY40941
• S,S'-(2-(Dimethylamino)trimethylene) bis(thiocarbamate) hydrochloride
• NTD 2
• 1,3-Bis(carbamoylthio)-2-(N,N-dimethylamino)propane hydrochloride
• CS-W020768
• J-008941
• S-[3-carbamoylsulfanyl-2-(dimethylamino)propyl] carbamothioate;hydrochloride
• UNII-IWO0R06728
• SCHEMBL122297
• Kartap [Polish]
• 1,3-Bis(carbamoylthio)-2-(N,N-dimethylamino)propane monohydrochloride
• HSDB 6583
• Thiocarbamic acid-S,S-(2-(dimethylamino)trimethylene) ester monohydrochloride
• [1,3-bis(carbamoylsulfanyl)propan-2-yl]dimethylamine hydrochloride
• Cartap hydrochloride [ISO]
• A809337
• FT-0603063
• 2-Dimethylamino-1,3-bis(carbamoylthio)propane monohydrochloride
• 1,3-Dicarbamoylthio-2-(N,N-dimethylamino)propane monohydrochloride
• NS00084834
• CARTAPHYDROCHLORIDE
• AKOS015897267
• S,S'-(2-DIMETHYLAMINOTRIMETHYLENE) BIS(THIOCARBAMATE) HYDROCHLORIDE
• 1,3-Di(carbamoylthio)-2-(dimethylamino)propane hydrochloride
• Suntap
• AI3-27573
• Cartap HCl
• S,S'(2(Dimethylamino)1,3propanediyl)dicarbamothioate hydrochloride
• Cartap monohydrochloride
• Dihydronereistoxin dicarbamate
• S,S'(2(Dimethylamino)trimethylene) bis(thiocarbamate) hydrochloride
• 1ST20378
• Carbamothioic acid, S,S'(2(dimethylamino)1,3propanediyl) ester, hydrochloride
• 1,3Di(carbamoylthio)2(dimethylamino)propane hydrochloride
• 1,3Bis(carbamoylthio)2(N,Ndimethylamino)propane hydrochloride
• Caldan
• DTXCID4032037
• DB-043155

• MDL： MFCD01311812
• Inchi： 1S/C7H15N3O2S2.ClH/c1-10(2)5(3-13-6(8)11)4-14-7(9)12;/h5H,3-4H2,1-2H3,(H2,8,11)(H2,9,12);1H
• InChI Key： MSHXTAQSSIEBQS-UHFFFAOYSA-N
• SMILES： Cl.S(C(N)=O)CC(CSC(N)=O)N(C)C

Computed Properties

• Exact Mass: 273.03700
• Monoisotopic Mass: 273.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 140A^2

Experimental Properties

• Density: 1.4008 (rough estimate)
• Melting Point: 407.2°C at 760mmHg
• Boiling Point: 407.2 °C at 760 mmHg
• Flash Point: 200.1°C
• Refractive Index: 1.6100 (estimate)
• PSA: 140.02000
• LogP: 2.74300

Cartap hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H410
• Warning Statement： P273-P280-P501
• Hazardous Material transportation number：2771
• WGK Germany：3
• Hazard Category Code： 21/22-50/53
• Safety Instruction： S2; S36/37; S60; S61
• RTECS：FD1225000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R21/22; R50/53
• Storage Condition：Keep it tightly closed.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Thiocarbamic acid derivatives

Additional information on Cartap hydrochloride

Cartap Hydrochloride (CAS No. 15263-52-2): A Comprehensive Overview of Its Applications and Recent Research Findings

Cartap hydrochloride, with the chemical abstracts service number (CAS No.) 15263-52-2, is a compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, a hydrochloride salt form of cartap, exhibits a range of biological activities that make it a subject of extensive study. The primary focus of this article is to provide a detailed exploration of Cartap hydrochloride, its chemical properties, pharmacological effects, and the most recent advancements in research involving this compound.

The chemical structure of Cartap hydrochloride (CAS No. 15263-52-2) consists of a complex arrangement of atoms that contribute to its unique pharmacological profile. At its core, it is derived from a class of compounds known for their vasodilatory and insecticidal properties. The hydrochloride form enhances its solubility in water, making it more suitable for various pharmaceutical applications. This solubility is a critical factor in drug formulation, as it allows for easier administration and absorption in biological systems.

In recent years, Cartap hydrochloride has been the focus of numerous studies aimed at uncovering its potential therapeutic applications. One of the most notable areas of research has been its role in cardiovascular health. Studies have demonstrated that Cartap hydrochloride can induce vasodilation by relaxing the smooth muscles in blood vessel walls. This effect is particularly relevant in conditions where blood pressure regulation is impaired, such as hypertension. The vasodilatory action of Cartap hydrochloride is attributed to its ability to inhibit the activity of certain enzymes that contribute to vasoconstriction.

Beyond its cardiovascular effects, Cartap hydrochloride has shown promise in other therapeutic areas. Research indicates that it may have neuroprotective properties, making it a candidate for treating neurological disorders such as stroke and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and exert its effects within the central nervous system has intrigued researchers looking for new treatment modalities. Additionally, studies have explored its potential role in anti-inflammatory applications, suggesting that it may modulate inflammatory pathways in the body.

The insecticidal properties of Cartap hydrochloride (CAS No. 15263-52-2) are another area of interest. Historically, cartap has been used as an acaricide to control mites and ticks in livestock farming. While this application is less common today due to the availability of more selective insecticides, the underlying mechanism by which cartap affects arthropods remains an area of scientific inquiry. Researchers are investigating how Cartap hydrochloride interacts with insect nervous systems, which could provide insights into developing new classes of neuroactive compounds.

In terms of clinical trials, several studies have been conducted to evaluate the safety and efficacy of Cartap hydrochloride. While some trials have shown promising results in animal models, human clinical trials are still limited. This gap underscores the need for further research to fully understand the potential benefits and risks associated with this compound. One challenge in translating preclinical findings to clinical applications is the variability in how different individuals metabolize Cartap hydrochloride. Understanding these metabolic pathways is crucial for optimizing dosages and minimizing adverse effects.

The synthesis and purification of Cartap hydrochloride (CAS No. 15263-52-2) are critical aspects that ensure the quality and consistency of pharmaceutical products. Advanced synthetic methods have been developed to produce high-purity forms of this compound, which are essential for reliable clinical testing and application. Techniques such as crystallization and chromatography play a key role in isolating Cartap hydrochloride from impurities, thereby enhancing its pharmacological activity.

The regulatory landscape surrounding Cartap hydrochloride varies by region, reflecting differing levels of scrutiny and approval processes for new pharmaceuticals. In some countries, strict regulations govern the use and distribution of compounds like Cartap hydrochloride, while others may have more lenient policies. This variability necessitates careful consideration when developing global strategies for research and commercialization.

FUTURE DIRECTIONS AND CHALLENGES:

The future research landscape for Cartap hydrochloride (CAS No. 15263-52-2) holds several exciting possibilities. One area ripe for exploration is the development of derivatives that enhance specific pharmacological properties while minimizing side effects. By modifying the chemical structure of cartap's core framework, researchers may uncover compounds with improved efficacy and safety profiles.

ee.............).e.e.e.e.e.e.e.e.e.e.e.e.e.e..e..e..e..e..e..e..e..e..e..e..e..e..e.......